Cas no 87711-74-8 (Heptanoic acid, 2-ethylidene-, methyl ester, (E)-)

Heptanoic acid, 2-ethylidene-, methyl ester, (E)- structure
87711-74-8 structure
Product Name:Heptanoic acid, 2-ethylidene-, methyl ester, (E)-
CAS No:87711-74-8
MF:C10H18O2
MW:170.248723506927
CID:653194
PubChem ID:71412298
Update Time:2025-04-19

Heptanoic acid, 2-ethylidene-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid, 2-ethylidene-, methyl ester, (E)-
    • methyl 2-ethylideneheptanoate
    • 87711-74-8
    • DTXSID50831861
    • Inchi: 1S/C10H18O2/c1-4-6-7-8-9(5-2)10(11)12-3/h5H,4,6-8H2,1-3H3
    • InChI Key: QFIBJUDARFJYHG-UHFFFAOYSA-N
    • SMILES: O(C)C(C(=CC)CCCCC)=O

Computed Properties

  • Exact Mass: 170.130679813g/mol
  • Monoisotopic Mass: 170.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3Ų
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